HbbetaP-1
Description
HbbetaP-1 is a member of the beta-haemoglobin peptide family, first identified for its antiparasitic activity in fish. Derived from hemoglobin, this antimicrobial peptide (AMP) exhibits broad-spectrum activity against protozoan parasites, particularly in aquatic environments. Ullal and Noga (2010) demonstrated that this compound significantly inhibits parasites like Ichthyophthirius multifiliis (ich) in fish, with a proposed mechanism involving membrane disruption and calcium-dependent cytotoxicity . Its unique origin from hemoglobin distinguishes it from other AMPs, as it leverages host-derived proteins for immune defense .
Properties
bioactivity |
Antiparasitic |
|---|---|
sequence |
AANFGPSVFTPEVHETWQKFLNVVVAALGKQYH |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Differences :
- Specificity : this compound targets protozoans, while Hb 98-114 and endometrial AMPs primarily act against bacteria.
- Mechanism : this compound relies on calcium signaling for parasite death, unlike the direct membrane lysis observed in Hb 98-114 .
Comparison with Functionally Similar Compounds
Antiparasitic Peptides
This compound is functionally analogous to other antiparasitic AMPs, though efficacy and mechanisms differ:
Key Insights :
- Potency : Piscidin 2 shows higher potency against Plasmodium, but this compound’s activity in aquatic systems is unique.
- Mechanistic Diversity : Bombinin H4 induces mitochondrial toxicity, while this compound triggers calcium-mediated apoptosis, suggesting divergent evolutionary adaptations .
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